Cas no 1261816-59-4 (1-(3-Bromo-2-iodophenyl)ethanone)

1-(3-Bromo-2-iodophenyl)ethanone structure
1261816-59-4 structure
Product Name:1-(3-Bromo-2-iodophenyl)ethanone
CAS No:1261816-59-4
MF:C8H6BrIO
MW:324.941113948822
CID:4691991
Update Time:2023-08-15

1-(3-Bromo-2-iodophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-2-iodophenyl)ethanone
    • 3'-Bromo-2'-iodoacetophenone
    • Inchi: 1S/C8H6BrIO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,1H3
    • InChI Key: BWQDZCSHXBLPDC-UHFFFAOYSA-N
    • SMILES: IC1C(=CC=CC=1C(C)=O)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Topological Polar Surface Area: 17.1

1-(3-Bromo-2-iodophenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013032762-250mg
3'-Bromo-2'-iodoacetophenone
1261816-59-4 97%
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484.80 USD 2021-06-22
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A013032762-500mg
3'-Bromo-2'-iodoacetophenone
1261816-59-4 97%
500mg
798.70 USD 2021-06-22
Alichem
A013032762-1g
3'-Bromo-2'-iodoacetophenone
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1,490.00 USD 2021-06-22
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